Cas no 113855-10-0 (2-Pyrrolidinone,1-[2-(decylthio)ethyl]-)

• Product Name: 2-Pyrrolidinone,1-[2-(decylthio)ethyl]-
• CAS No: 113855-10-0
• MF: C₁₆H₃₁NOS
• MW: 285.488443613052
• CID: 202698
• PubChem ID: 124240
• Update Time: 2025-04-19

2-Pyrrolidinone,1-[2-(decylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-[2-(decylthio)ethyl]-
• 1-(2-decylsulfanylethyl)pyrrolidin-2-one
• 1-(2-(decylthio)ethyl)azacyclopentane-2-one
• SCHEMBL463370
• 2-Pyrrolidinone, 1-(2-(decylthio)ethyl)-
• 1-(2-(Decylthio)ethyl)-2-pyrrolidinone
• UNII-9IDR04C5R7
• Hpe 101
• 9IDR04C5R7
• Pirotiodecane
• 1-(2-DECYLTHIOETHYL)PYRROLIDIN-2-ONE
• DTXSID80150592
• Q27272599
• 1-(2-(decylthio)ethyl)azacyclopentan-2-one
• 1-[2-(decylthio)ethyl]azacyclopentan-2-one
• 113855-10-0
• HPE-101

• Inchi： 1S/C16H31NOS/c1-2-3-4-5-6-7-8-9-14-19-15-13-17-12-10-11-16(17)18/h2-15H2,1H3
• InChI Key： VDPRSOCKHVPZRS-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCC)CCN1C(CCC1)=O

Computed Properties

• Exact Mass: 285.21283
• Monoisotopic Mass: 285.21263579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31